1-(1-methanesulfonylpiperidine-4-carbonyl)-4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine

• IUPAC Name: (1-methylsulfonylpiperidin-4-yl)-[4-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C17H28N4O4S/c1-12(2)15-18-19-16(25-15)13-4-8-20(9-5-13)17(22)14-6-10-21(11-7-14)26(3,23)24/h12-14H,4-11H2,1-3H3
• InChI Key: XRCMLTJZUUKBEH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(O1)C2CCN(CC2)C(=O)C3CCN(CC3)S(=O)(=O)C
• Molecular Formula: C17H28N4O4S
• Molecular Weight: 384.5 g/mol
• CAS No.: 1210648-84-2

Description

This compound features a bis-piperidine scaffold, where one piperidine ring is substituted with a methanesulfonyl group and a carbonyl linker, while the other incorporates a 5-(propan-2-yl)-1,3,4-oxadiazole moiety. Although direct studies on this compound are sparse, its structural motifs align with bioactive molecules targeting enzymes or receptors in medicinal chemistry .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared to three analogs based on shared piperidine, oxadiazole, or sulfonyl motifs (Table 1).

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Key Features	Potential Applications	Reference
1-(1-Methanesulfonylpiperidine-4-carbonyl)-4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine	C₁₈H₂₇N₃O₅S	Methanesulfonyl, oxadiazole, bis-piperidine	Enzyme inhibition, solubility enhancement	–
1-{[2-(4-Isopropylphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}piperidine-4-carboxylic acid	C₂₃H₂₉N₂O₃	Oxazole, carboxylic acid, isopropylphenyl	Antibacterial, anti-inflammatory
4-[5-(Propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine (CAS 1780735-70-7)	C₁₀H₁₆N₃O	Oxadiazole, propan-2-yl substituent	Intermediate for bioactive molecules
1-[(4-Fluorophenyl)methyl]-N-[1-[2-(4-methoxyphenyl)ethyl]-4-piperidinyl]-1H-benzimidazol-2-amine	C₂₉H₃₂FN₅O	Piperidine, benzimidazole, fluorophenyl, methoxyphenyl	Kinase inhibition, anticancer research

Structural Differences and Implications

• Oxadiazole vs. Oxazole : The target compound’s 1,3,4-oxadiazole ring (electron-deficient) may confer greater metabolic stability compared to the 1,3-oxazole in the analog from , which is less polar but more prone to ring-opening reactions.
• Methanesulfonyl vs. Carboxylic Acid : The methanesulfonyl group in the target compound improves aqueous solubility compared to the carboxylic acid in , which may ionize at physiological pH, affecting membrane permeability.
• Bis-Piperidine vs. Benzimidazole-Piperidine Hybrid : The benzimidazole-containing compound in exhibits planar aromaticity, enabling DNA intercalation or kinase binding, whereas the bis-piperidine scaffold in the target compound likely favors flexible, three-dimensional target engagement.